Cas no 1891421-35-4 ({6-chloroimidazo1,2-apyridin-2-yl}methanethiol)

• Product Name: {6-chloroimidazo1,2-apyridin-2-yl}methanethiol
• CAS No: 1891421-35-4
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 6422476
• PubChem ID: 117256102
• Update Time: 2025-05-19

{6-chloroimidazo1,2-apyridin-2-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {6-chloroimidazo1,2-apyridin-2-yl}methanethiol
• EN300-1085672
• 1891421-35-4
• {6-chloroimidazo[1,2-a]pyridin-2-yl}methanethiol

• Inchi： 1S/C8H7ClN2S/c9-6-1-2-8-10-7(5-12)4-11(8)3-6/h1-4,12H,5H2
• InChI Key： ZWHIGHCLVNVWHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(CS)=CN2C=1

Computed Properties

• Exact Mass: 198.0018471g/mol
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.3Ų

Additional information on {6-chloroimidazo1,2-apyridin-2-yl}methanethiol

Professional Introduction to {6-chloroimidazo1,2-apyridin-2-yl}methanethiol (CAS No. 1891421-35-4)

{6-chloroimidazo1,2-apyridin-2-yl}methanethiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1891421-35-4, represents a unique structural motif that combines an imidazo[1,2-a]pyridine core with a thiol functional group. The presence of both the chloro and thiol substituents makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores, particularly those targeting inflammatory and immunomodulatory pathways.

The imidazo[1,2-a]pyridine scaffold is a well-documented heterocyclic system that exhibits a broad spectrum of biological activities. It is particularly recognized for its role in the development of antiviral, anticancer, and anti-inflammatory agents. The introduction of a chloro group at the 6-position enhances the electrophilicity of the molecule, making it a valuable precursor for further functionalization via nucleophilic substitution reactions. On the other hand, the thiol (-SH) group provides a nucleophilic site that can engage in various chemical transformations, including disulfide bond formation and metal coordination.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that integrate multiple pharmacophoric elements to achieve synergistic therapeutic effects. {6-chloroimidazo1,2-apyridin-2-yl}methanethiol exemplifies this trend by combining the known bioactivity of imidazo[1,2-a]pyridines with the potential for further derivatization to create novel drug candidates. Studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in inflammation and immune response, making them promising candidates for treating chronic inflammatory diseases and autoimmune disorders.

One of the most compelling aspects of {6-chloroimidazo1,2-apyridin-2-yl}methanethiol is its potential as a scaffold for structure-based drug design. The rigid bicyclic system provides a stable framework for optimizing binding interactions with biological targets, while the reactive functional groups allow for fine-tuning of pharmacokinetic properties. Computational modeling studies have suggested that this compound can interact with proteins involved in cytokine production and signaling, offering a rational basis for its therapeutic potential.

In vitro studies have begun to unravel the mechanistic basis of {6-chloroimidazo1,2-apyridin-2-yl}methanethiol's bioactivity. Initial research indicates that it may inhibit the activity of Janus kinases (JAKs), which are central mediators of inflammatory responses. By modulating JAK signaling, this compound could potentially reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, its ability to cross-react with other kinases and transcription factors suggests broader applications in targeting diverse disease pathways.

The synthesis of {6-chloroimidazo1,2-apyridin-2-yl}methanethiol involves multi-step organic transformations that highlight its synthetic utility. The core imidazo[1,2-a]pyridine ring can be constructed via cyclization reactions using appropriately substituted precursors. Subsequent chlorination at the 6-position can be achieved using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). Finally, introduction of the thiol group can be accomplished through nucleophilic addition or displacement reactions.

The chemical stability and reactivity profile of {6-chloroimidazo1,2-apyridin-2-yl}methanethiol are critical factors to consider in its pharmaceutical applications. The chloro substituent enhances electrophilicity but also necessitates careful handling to prevent unwanted side reactions. The thiol group is sensitive to oxidation but can be protected under appropriate conditions to facilitate further synthetic steps. These considerations are essential for developing robust synthetic routes and ensuring the compound's suitability for preclinical and clinical studies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like {6-chloroimidazo1,2-apyridin-2-yl}methanethiol will play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced toxicity compared to existing treatments. By leveraging advances in synthetic chemistry and computational biology, scientists are paving the way for next-generation therapeutics based on innovative scaffolds such as this one.

The future development of {6-chloroimidazo1,2-apyridin-2-yl}methanethiol may involve exploring its potential in combination therapies. By pairing it with other bioactive molecules that target different aspects of disease pathology, researchers could achieve more comprehensive therapeutic outcomes. Additionally, investigating its pharmacokinetic properties will be crucial for optimizing dosing regimens and improving patient compliance.

In conclusion,{6-chloroimidazo1,2-apyridin-2-yl}methanethiol (CAS No. 1891421 -35 -4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with its potential biological activities make it an attractive scaffold for designing novel therapeutics targeting inflammatory and immune-related disorders. As our understanding of disease mechanisms continues to evolve，this compound will likely remain at forefront of medicinal chemistry innovation，offering hope for improved treatments across multiple therapeutic areas。